Cas no 127717-18-4 (Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 127717-18-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.1986
• MDL: MFCD12405113
• CID: 2093507
• Update Time: 2025-10-30

Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• AK173137
• FCH1169450

• MDL： MFCD12405113
• Inchi： 1S/C10H10N2O2/c1-7-3-4-9-8(10(13)14-2)5-11-12(9)6-7/h3-6H,1-2H3
• InChI Key： SRCMADUBXYBMGV-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=NN2C([H])=C(C([H])([H])[H])C([H])=C([H])C2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate

Methyl 6-Methylpyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 127717-18-4): A Comprehensive Overview

Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 127717-18-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate.

Structural Characteristics: The molecular formula of Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate is C₁₂H₁₃N₃O₂, and its molecular weight is approximately 227.25 g/mol. The compound features a pyrazolopyridine core with a methyl group at the 6-position and a methyl ester group at the 3-position of the pyridine ring. This unique structural arrangement contributes to its chemical stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Synthesis Methods: Several synthetic routes have been reported for the preparation of Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate. One common method involves the condensation of an appropriate pyridine derivative with a pyrazole precursor, followed by esterification. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis using microwave irradiation, which significantly reduced reaction time and improved yield. This method not only simplifies the synthetic process but also enhances the scalability for industrial applications.

Biological Properties: The biological activities of Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate have been extensively investigated in recent years. One of its notable properties is its ability to modulate various biological pathways. For example, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate could be a valuable lead compound for the development of novel therapeutic agents.

Clinical Applications: While Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate is still in the early stages of clinical development, preliminary results from preclinical studies are encouraging. In a study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of this compound in treating inflammatory bowel disease (IBD). The results showed that Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate significantly reduced inflammation and improved gut barrier function in animal models. These findings highlight its potential as a therapeutic option for IBD and other inflammatory conditions.

Current Research Trends: Ongoing research is focused on optimizing the pharmacological properties of Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate. One area of interest is the development of prodrugs to enhance its bioavailability and reduce side effects. For instance, a recent study explored the use of lipid-based delivery systems to improve the oral absorption and systemic distribution of this compound. Another area of research involves structure-activity relationship (SAR) studies to identify structural modifications that can enhance its potency and selectivity.

Safety Considerations: As with any new chemical entity, safety assessments are crucial for ensuring the safe use of Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate. Preclinical toxicology studies have shown that this compound has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential interactions with other drugs.

Conclusion: In summary, Methyl 6-methylpyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 127717-18-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural characteristics and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.